Cas no 851814-13-6 (2-{1-(4-bromophenyl)-1H-imidazol-2-ylsulfanyl}acetic acid)

• Product Name: 2-{1-(4-bromophenyl)-1H-imidazol-2-ylsulfanyl}acetic acid
• CAS No: 851814-13-6
• MF: C₁₁H₉BrN₂O₂S
• MW: 313.170360326767
• CID: 3107930
• PubChem ID: 4961829
• Update Time: 2025-11-06

2-{1-(4-bromophenyl)-1H-imidazol-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[1-(4-bromophenyl)-1H-imidazol-2-yl]thio}acetic acid
• 2-{1-(4-bromophenyl)-1H-imidazol-2-ylsulfanyl}acetic acid
• SR-01000064576-1
• AKOS008972479
• G41092
• 2-[1-(4-bromophenyl)imidazol-2-yl]sulfanylacetic Acid
• SR-01000064576
• Z66820967
• 851814-13-6
• 2-([1-(4-BROMOPHENYL)-1H-IMIDAZOL-2-YL]SULFANYL)ACETIC ACID
• AB00734710-01
• BJB81413
• HMS1764M13
• 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}aceticacid
• CS-0225070
• ([1-(4-Bromophenyl)-1H-imidazol-2-yl]thio)acetic acid
• EN300-12254
• 2-{[1-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid
• MFCD06386696

• Inchi： 1S/C11H9BrN2O2S/c12-8-1-3-9(4-2-8)14-6-5-13-11(14)17-7-10(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： PEEPFTNBRLCVMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CN=C1SCC(=O)O

Computed Properties

• Exact Mass: 311.95681Da
• Monoisotopic Mass: 311.95681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų